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Abstract

Cereclor™, a brand of chlorinated paraffins, is widely utilized as a flame retardant additive in a
variety of polymeric materials, including plastics, coatings, adhesives, and sealants.[1][2][3][4]
The efficacy of Cereclor™ in enhancing the fire resistance of these materials is quantified
through standardized testing protocols. This document provides detailed experimental
procedures for key flame retardancy tests, including the UL 94 vertical burn test and Cone
Calorimetry (ASTM E1354), to ensure accurate and reproducible evaluation. Data presentation
guidelines and visualizations of experimental workflows are included to aid researchers in the
comprehensive assessment of Cereclor™ performance.

Introduction to Cereclor™ as a Flame Retardant

Cereclor™ chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes.[4]
They are categorized by carbon-chain length (short, medium, or long) and the degree of
chlorination, which typically ranges from 35% to over 70% by weight.[1][4] Grades with high
chlorine content (approximately 70%) are particularly effective as flame retardants.[4] When a
material containing Cereclor™ is exposed to high heat, it decomposes and releases hydrogen
chloride (HCI).[5] This gas interferes with the combustion process in the vapor phase by

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b8269983?utm_src=pdf-interest
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b6596004
https://www.tri-iso.com/cereclor.html
https://sealandchem.com/our-products/product-type/chlorinated-paraffin
https://escom-chemie.com/urun/cereclor/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://escom-chemie.com/urun/cereclor/
https://www.benchchem.com/product/b6596004
https://escom-chemie.com/urun/cereclor/
https://escom-chemie.com/urun/cereclor/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.tri-iso.com/documents/ineos_chlor_cereclor_54DP_TDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

scavenging free radicals (He, OHe) that propagate the flame, thus inhibiting combustion.
Additionally, it promotes the formation of a char layer on the material's surface, which acts as
an insulating barrier, reducing heat transfer and limiting the release of flammable volatiles.

Key Experimental Protocols for Flame Retardancy

To evaluate the performance of Cereclor™ in a given polymer matrix, standardized testing is
essential. The following protocols describe two of the most widely accepted methods: the UL
94 vertical burn test for classification and cone calorimetry for quantitative fire behavior
analysis.

UL 94 Vertical Burn Test (V-0, V-1, V-2 Classification)

The UL 94 test is a cornerstone for assessing the flammability of plastic materials used in
electronic devices and appliances.[6][7][8] It classifies materials based on their ability to self-
extinguish after exposure to a flame.[9]

Objective: To determine the V-0, V-1, or V-2 classification of a polymer compounded with
Cereclor™.

Methodology:
e Specimen Preparation:

o Prepare a blend of the base polymer with the desired concentration (by weight) of the
selected Cereclor™ grade.

o Mold at least 10 test specimens per thickness to be tested, with standard dimensions of
125 mm x 13 mm.

o Condition five specimens for 48 hours at 23°C and 50% relative humidity.
o Condition the other five specimens for 7 days at 70°C.[10]
e Apparatus:

o UL 94 test chamber
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[e]

Bunsen burner with a 20 mm high blue flame

o

Specimen clamp and support stand

[¢]

Timer (accurate to 0.1 seconds)

[¢]

Dry, absorbent surgical cotton

e Procedure:

o Mount a conditioned specimen vertically with its longitudinal axis vertical, such that the
lower end is 10 mm above the Bunsen burner tube.[10]

o Place a layer of dry surgical cotton on a flat surface 300 mm below the specimen.[10][11]

o Apply the 20 mm blue flame to the center of the lower edge of the specimen for 10
seconds and then remove it.[10]

o Record the afterflame time (t1), which is the duration of flaming combustion after the first
flame application.

o As soon as flaming combustion ceases, immediately reapply the flame for an additional 10
seconds.[10]

o After the second flame removal, record the afterflame time (t2) and the afterglow time (t3,
duration of glowing combustion).[12]

o Record whether any flaming drips or particles ignite the surgical cotton below.[10]

o Record whether the specimen burns with flaming or glowing combustion up to the holding
clamp.[10]

o Repeat the test for all conditioned specimens.

Data Presentation: UL 94 Vertical Burn Classification Criteria
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Criteria V-0 V-1 V-2

Afterflame time for
each individual <10 seconds[10] < 30 seconds[10] < 30 seconds[10]

specimen (t1 or t2)

Total afterflame time
for any set of 5 < 50 seconds[10] < 250 seconds[10] < 250 seconds[10]
specimens (2tl + >t2)

Afterflame plus

afterglow time for

each specimen after < 30 seconds[10] < 60 seconds[10] < 60 seconds[10]
the second flame

application (t2 + t3)

Flaming drips igniting
" Not allowed[10] Not allowed[10] Allowed[10]
cotton

Combustion up to the
) Not allowed[10] Not allowed[10] Not allowed[10]
holding clamp

Cone Calorimetry (ASTM E1354 /] ISO 5660)

The cone calorimeter is a highly effective instrument for obtaining quantitative data on the
reaction of materials to fire under simulated real-world conditions.[13] It operates on the oxygen
consumption principle, where the amount of heat released is directly proportional to the amount
of oxygen consumed during combustion.[14][15]

Objective: To quantitatively measure the fire performance characteristics of a polymer
containing Cereclor™,

Methodology:
e Specimen Preparation:

o Prepare specimens with dimensions of 100 mm x 100 mm and a specific thickness.
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o Condition the specimens at 23°C and 50% relative humidity until a constant mass is
achieved.[16]

e Apparatus:
o Cone Calorimeter (e.g., compliant with ASTM E1354 standard).[16]

e Procedure:

o

Calibrate the instrument according to the manufacturer's instructions and the relevant
standard.

o Place the specimen in the sample holder, typically in a horizontal orientation.

o Expose the specimen to a pre-determined level of constant radiant heat flux from the
conical heater, typically between 20-50 kW/m?2.[15][16]

o A spark igniter is used to ignite the pyrolysis gases released from the material's surface.

o Data acquisition begins at the start of the exposure and continues until flaming ceases or
for a specified duration.

o Key parameters are calculated automatically by the instrument's software based on the
continuous measurement of oxygen concentration and mass loss.

Data Presentation: Key Parameters from Cone Calorimetry
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Parameter

Abbreviation

Description

Expected Effect of
Cereclor™

Time to Ignition

TTI

The time it takes for
the specimen to ignite
after being exposed to
the heat flux.[13]

Increase

Heat Release Rate &
Peak HRR

HRR, PHRR

The rate at which heat
is released during
combustion; the peak
value is a critical
indicator of fire
intensity.[13][14]

Decrease

Total Heat Released

THR

The total amount of
heat generated
throughout the test.
[13][14]

Decrease

Mass Loss Rate

MLR

The rate at which the
specimen's mass
decreases during

combustion.[14]

Decrease

Smoke Production
Rate & Total

SPR, TSP

The rate and total
amount of smoke
generated, measured
by light obscuration.
[13][14]

Variable, may
increase due to
incomplete

combustion

Effective Heat of

Combustion

EHC

The ratio of the heat
released to the mass
lost; indicates the
efficiency of

combustion.[14]

Decrease (indicates
gas-phase flame
inhibition)

Visualized Workflows and Mechanisms
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To further clarify the experimental processes and the underlying scientific principles, the

following diagrams are provided.
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Caption: Experimental workflow for the UL 94 vertical flame test.
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Caption: Workflow for cone calorimeter testing (ASTM E1354).
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Caption: Simplified mechanism of Cereclor™ flame retardancy.
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 To cite this document: BenchChem. [experimental protocol for testing Cereclor flame
retardancy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269983#experimental-protocol-for-testing-cereclor-
flame-retardancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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